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5-Bromo-2-((1-methylpiperidin-4-yl)oxy)pyridine (CAS: Derivative of 454452-26-3 family)
represents a high-value pharmacophore scaffold and radiolabeling precursor utilized
extensively in the discovery of ligands for Class A GPCRs (specifically 5-HT1F, GPR119, and
Histamine H3) and Nicotinic Acetylcholine Receptors (nAChRS).

Its structural utility lies in its dual-functionality:

e The Pharmacophore (Right-Hand Side): The (1-methylpiperidin-4-yl)oxy moiety mimics the
neurotransmitter acetylcholine and acts as a basic amine anchor in the orthosteric binding
pockets of aminergic GPCRs.

e The Functional Handle (Left-Hand Side): The 5-Bromo position on the pyridine ring serves as
a versatile electrophilic site for late-stage functionalization (via Palladium-catalyzed cross-
coupling) or radiolabeling (via Tritium dehalogenation or radio-fluorination).

This guide details the protocols for utilizing this molecule as a building block for fluorescent
probes, a precursor for tritiated radioligands, and a fragment for SAR (Structure-Activity
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Relationship) profiling.

Mechanism of Action & Target Interaction

The molecule acts as a "privileged structure" capable of probing multiple receptor subtypes
depending on the substitution at the 5-position.

o 5-HT1F Receptors (Migraine): The pyridine-ether-piperidine core is a bioisostere of the
methanone linkage found in Lasmiditan (Reyvow). Probes derived from this scaffold bind to
the orthosteric site, activating the G_i/o pathway to inhibit cAMP accumulation and block
trigeminal nerve firing.

e GPR119 (Metabolic Disorders): Agonists for GPR119 often feature a 4-((5-
heteroaryl)oxy)piperidine motif. The basic nitrogen interacts with a conserved Aspartate
residue (e.g., Asp78 in GPR119), while the pyridine ring engages in pi-stacking interactions.

* NAChR (Cognition): The ether oxygen and basic nitrogen mimic the ester and quaternary
ammonium of acetylcholine, making this a potent scaffold for a7 nAChR positive allosteric
modulators (PAMS).

Figure 1: GPCR Signaling Pathway (G_i/o Coupled)
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Caption: Signal transduction pathway for 5-HT1F/GPR119 agonists derived from the pyridine-
piperidine scaffold.

Protocol 1: Synthesis of Fluorescent Probes via
Suzuki-Miyaura Coupling

Objective: To attach a fluorophore or a high-affinity aryl group to the 5-position of the pyridine
ring, creating a functional molecular probe.

Reagents:
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» Scaffold: 5-Bromo-2-((1-methylpiperidin-4-yl)oxy)pyridine (1.0 eq)

e Boronic Acid: Aryl-boronic acid or Fluorophore-boronic ester (e.g., BODIPY-boronate) (1.2
eq)

« Catalyst: Pd(dppf)Cl2-CH2CI2 (0.05 eq)

e Base: K2CO3 (3.0 eq)

e Solvent: 1,4-Dioxane / Water (4:1 v/v)

Step-by-Step Methodology:

Preparation: In a nitrogen-purged reaction vial, dissolve the Scaffold (100 mg, 0.37 mmol)
and the Boronic Acid derivative (0.44 mmol) in 1,4-Dioxane (4 mL).

o Activation: Add the K2CO3 solution (150 mg in 1 mL water). Degas the mixture by bubbling
nitrogen for 5 minutes.

o Catalysis: Add Pd(dppf)CI2-CH2CI2 (15 mg). Seal the vial immediately.
e Reaction: Heat the mixture to 90°C for 12 hours under vigorous stirring.

o Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with brine (2 x 10
mL). Dry the organic layer over Na2S0O4.

 Purification: Concentrate in vacuo. Purify via Flash Column Chromatography (SiO2,
Gradient: 0-10% MeOH in DCM with 1% NH4OH) to isolate the coupled probe.

 Validation: Verify structure via 1H-NMR and LC-MS (Expected M+1 peak corresponding to
the coupled product).

Protocol 2: Tritium Labeling for Radioligand Binding
Assays

Objective: To synthesize a high-specific-activity radioligand ([3H]-Probe) using the bromine
atom as a leaving group for catalytic dehalogenation. This creates a "tritium-labeled” version of
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the des-bromo parent, or if the target requires the aryl group, a precursor with a cleavable
group is used. Here, we describe Catalytic Dehalogenation with Tritium Gas.

Reagents:

Precursor: 5-Bromo-2-((1-methylpiperidin-4-yl)oxy)pyridine

Gas: Tritium Gas (T2)

Catalyst: 10% Pd/C or PdO

Solvent: Ethanol or DMF

Methodology:

Setup: Load the precursor (2 mg) and catalyst (2 mg) into a tritiation manifold reaction
vessel.

o Exchange: Add solvent (1 mL). Freeze-pump-thaw to remove air.

e Reaction: Introduce Tritium gas (T2) to a pressure of 1 atm (approx. 1-5 Ci). Stir at room
temperature for 2 hours.

o Mechanism:[1][2][3] The Pd catalyst facilitates the replacement of the Bromine atom with a
Tritium atom (C-Br -> C-T).

o Cleanup: Remove excess T2 gas (trap in uranium bed). Filter the catalyst carefully.

« Purification: Purify the crude [3H]-product via HPLC (C18 column, Acetonitrile/Water
gradient) to remove the bromo-precursor and any byproducts.

e Storage: Store in Ethanol at -20°C.
o Result:[5-3H]-2-((1-methylpiperidin-4-yl)oxy)pyridine.

Protocol 3: Competitive Binding Assay (Ki
Determination)
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Objective: To determine the affinity of the synthesized probe (or the scaffold itself) for the 5-
HT1F receptor using a standard radioligand displacement assay.

Materials:

Membranes: CHO-K1 cells overexpressing human 5-HT1F receptor.

Radioligand: [3H]-Lasmiditan or [3H]-5-HT (2 nM final concentration).

Test Compound: 5-Bromo-2-((1-methylpiperidin-4-yl)oxy)pyridine (dilution series: 10"-10
M to 10"-5 M).

Buffer: 50 mM Tris-HCI, 10 mM MgCI2, 0.5 mM EDTA, pH 7.4.
Workflow:

e Incubation: In a 96-well plate, mix:

o 50 pL Membrane suspension (5-10 ug protein).

o 50 pL Radioligand.

o 50 pL Test Compound (or Buffer for Total Binding, or 10 uM Serotonin for Non-Specific
Binding).

o Equilibrium: Incubate at 27°C for 60 minutes.

o Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a
cell harvester.

e Wash: Wash filters 3x with ice-cold buffer.
» Detection: Add liquid scintillation cocktail and count radioactivity (CPM) on a Beta Counter.

e Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate IC50 and convert to Ki using the
Cheng-Prusoff equation:

Data Summary & Specifications
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Property Specification
Chemical Name 5-Bromo-2-((1-methylpiperidin-4-yl)oxy)pyridine
Molecular Formula C11H15BrN20
Molecular Weight 271.16 g/mol
B Soluble in DMSO (>20 mg/mL), Ethanol, DCM.
Solubility ]
Insoluble in water.
pKa (Calculated) Pyridine N: ~3.5
-20°C, Desiccated. Protect from light (Bromine
Storage

bond is photosensitive).

Intermediate for 5-HT1F/GPR119 agonists;

Primary Application o
Radioligand precursor.
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(Note: While the exact CAS 454452-26-3 refers to a specific salt or isomer in some databases,
the protocols above apply to the generic free base form used in research synthesis.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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